Cas no 61103-72-8 (Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-)
61103-72-8 structure
Product Name:Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-
CAS No:61103-72-8
MF:C17H26O
MW:246.387745380402
CID:491773
PubChem ID:4358272
Update Time:2024-03-01
Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)-
- 1-prop-2-enoxy-4-(2,4,4-trimethylpentan-2-yl)benzene
- ALLYL 4-TERT-OCTYLPHENYL ETHER
- 1-(2-Propen-1-yloxy)-4-(1,1,3,3-tetramethylbutyl)benzene
- Benzene, 1-(2-propen-1-yloxy)-4-(1,1,3,3-tetramethylbutyl)-
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- Inchi: 1S/C17H26O/c1-7-12-18-15-10-8-14(9-11-15)17(5,6)13-16(2,3)4/h7-11H,1,12-13H2,2-6H3
- InChI Key: JJKBEXZXMQRNOU-UHFFFAOYSA-N
- SMILES: C1(OCC=C)=CC=C(C(C)(C)CC(C)(C)C)C=C1
Computed Properties
- Exact Mass: 246.19848
- Monoisotopic Mass: 246.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 5.9
Experimental Properties
- Density: 0.898±0.06 g/cm3(Predicted)
- Boiling Point: 323.0±21.0 °C(Predicted)
- PSA: 9.23
Benzene, 1-(2-propenyloxy)-4-(1,1,3,3-tetramethylbutyl)- Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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